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Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192

An In-depth Technical Guide to the Safe Handling of 2,5-Diiodopyrazine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2,5-Diiodopyrazine, a dihalo-substituted pyrazine derivative used in chemical synthesis.[1]
The information is compiled from safety data sheets and chemical databases to ensure that

researchers, scientists, and drug development professionals can work with this compound in a
safe and informed manner.

Chemical Identification and Properties

2,5-Diiodopyrazine is a solid organic compound. Its key physical and chemical properties are
summarized below.
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Property Value Reference
Chemical Name 2,5-Diiodopyrazine [1]
Synonyms Pyrazine, 2,5-diiodo- [1]

CAS Number 1093418-77-9 [1]
Molecular Formula CaH212N2 [1]
Molecular Weight 331.88 g/mol [1]
Appearance Solid (Form not specified) N/A
Melting Point 141 °C [1]

Boiling Point 318.3 £ 37.0 °C (Predicted) [1]

Density 2.765 + 0.06 g/cm? (Predicted) [1]

] B Stable under standard ambient
Chemical Stability N
conditions (room temperature).

Hazard Identification and GHS Classification

2,5-Diiodopyrazine is classified as a hazardous substance under the Globally Harmonized
System (GHS). The primary hazards are related to irritation.[2]
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GHS Hazard . ]
. Category Pictogram Signal Word
Classification Statement
GHSO07
) o H315: Causes . i
Skin Irritation Category 2 o (Exclamation Warning
skin irritation
Mark)
H319: Causes GHSO07
Eye Irritation Category 2A serious eye (Exclamation Warning
irritation Mark)
Specific target Category 3 H335: May GHSO07
organ toxicity — (Respiratory cause respiratory  (Exclamation Warning
single exposure system) irritation Mark)
o . GHSO07
Acute Toxicity, H302: Harmful if ) )
] Category 4 (Exclamation Warning
Oral (Potential) swallowed
Mark)

Note: The GHS classification is based on available safety data sheets.[1][2] The GHSO07
pictogram represents hazards such as skin and eye irritation, skin sensitization, acute toxicity
(harmful), narcotic effects, and respiratory tract irritation.[3]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling 2,5-Diiodopyrazine to
minimize exposure and risk.

General Handling Protocol

This protocol outlines the standard procedure for handling 2,5-Diiodopyrazine in a laboratory
setting.

o Risk Assessment: Before starting any work, perform a risk assessment specific to the
planned experiment, considering the quantities used and the nature of the procedure.

o Engineering Controls: Always handle the compound in a well-ventilated area, preferably
within a certified chemical fume hood.[2]
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Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4. This
includes, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[4]

Dispensing: When weighing or transferring the solid, avoid generating dust.[2][4] Use
techniques such as weighing on a tared, contained surface within the fume hood.

Operational Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled.
[5] Wash hands and any exposed skin thoroughly after handling.[2] Immediately change any
contaminated clothing.

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[2][4] The recommended storage temperature is -20 °C, and the material is noted to be
moisture-sensitive.[2] Store locked up.[2]

Spill Cleanup Protocol

In the event of a spill, follow these procedures immediately.

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the dust to
become airborne.

Containment: Prevent the spill from spreading or entering drains or water systems.[4][6]

Personal Protection: Don appropriate PPE, including respiratory protection if significant dust
is present.[4]

Cleanup: Carefully sweep or scoop up the solid material and place it into a suitable, labeled
container for disposal.[4] Avoid actions that generate dust.

Decontamination: Clean the affected area thoroughly.
Disposal: Dispose of the waste material through an approved waste disposal plant.[2]

Diagram 1: Spill Response Workflow

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent skin, eye, and respiratory exposure.

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

e Skin Protection:

o Gloves: Wear impervious, chemical-resistant gloves. It is important to inspect gloves
before use and follow the manufacturer's instructions regarding permeability and
breakthrough time.[4]

o Body Protection: Wear a long-sleeved lab coat or other protective clothing to prevent skin
contact.[4]

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator. In danger areas, a self-contained breathing apparatus may be required.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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